Cas no 2098143-90-7 ((1-(2-fluoroethyl)-3-phenyl-1H-pyrazol-4-yl)methanamine)

• Product Name: (1-(2-fluoroethyl)-3-phenyl-1H-pyrazol-4-yl)methanamine
• CAS No: 2098143-90-7
• MF: C₁₂H₁₄FN₃
• MW: 219.258065700531
• CID: 5725988
• PubChem ID: 121213569
• Update Time: 2025-06-08

(1-(2-fluoroethyl)-3-phenyl-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• starbld0025153
• (1-(2-fluoroethyl)-3-phenyl-1H-pyrazol-4-yl)methanamine
• [1-(2-fluoroethyl)-3-phenylpyrazol-4-yl]methanamine
• F2198-5118
• AKOS026724038
• 2098143-90-7

• Inchi： 1S/C12H14FN3/c13-6-7-16-9-11(8-14)12(15-16)10-4-2-1-3-5-10/h1-5,9H,6-8,14H2
• InChI Key： XFLLFVFITGIESB-UHFFFAOYSA-N
• SMILES： FCCN1C=C(CN)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 219.11717562g/mol
• Monoisotopic Mass: 219.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on (1-(2-fluoroethyl)-3-phenyl-1H-pyrazol-4-yl)methanamine

Introduction to (1-(2-Fluoroethyl)-3-Phenyl-1H-Pyrazol-4-yl)methanamine (CAS No. 2098143-90-7)

(1-(2-Fluoroethyl)-3-Phenyl-1H-pyrazol-4-yl)methanamine, also known by its CAS number 2098143-90-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The presence of a fluoroethyl group and a phenyl substituent in its structure adds to its unique chemical and biological characteristics.

The structure of (1-(2-Fluoroethyl)-3-Phenyl-1H-pyrazol-4-yl)methanamine is characterized by a pyrazole ring system with a methanamine group attached to the 4-position. The 1-position is substituted with a 2-fluoroethyl group, while the 3-position is occupied by a phenyl group. This specific arrangement of functional groups imparts the compound with distinct physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its potential applications in drug development.

Recent research has focused on the pharmacological properties of (1-(2-Fluoroethyl)-3-Phenyl-1H-pyrazol-4-yl)methanamine. Studies have shown that this compound exhibits potent anti-inflammatory activity, making it a promising candidate for the treatment of inflammatory diseases. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that (1-(2-Fluoroethyl)-3-Phenyl-1H-pyrazol-4-yl)methanamine effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that the compound may have therapeutic potential in conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, (1-(2-Fluoroethyl)-3-Phenyl-1H-pyrazol-4-yl)methanamine has also been investigated for its analgesic effects. Preclinical studies have shown that this compound can reduce pain sensitivity in animal models of chronic pain. The mechanism underlying this analgesic activity is thought to involve modulation of nociceptive pathways, possibly through interaction with specific receptors or ion channels. These findings highlight the potential of (1-(2-Fluoroethyl)-3-Phenyl-1H-pyrazol-4-yl)methanamine as a novel analgesic agent.

The synthesis of (1-(2-Fluoroethyl)-3-Phenyl-1H-pyrazol-4-yl)methanamine has been optimized to improve yield and purity. A common synthetic route involves the reaction of 3-aminoacetophenone with ethyl acetoacetate to form the pyrazole ring, followed by substitution reactions to introduce the fluoroethyl and methanamine groups. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency and scalability of the synthesis process.

The pharmacokinetic properties of (1-(2-Fluoroethyl)-3-Phenyl-1H-pyrazol-4-yl)methanamine(1-(2-fluoroethyl)-3-phenoxyphenyl)methanamine has low toxicity at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, (1-(2-fluoroethyl)-3-phenoxyphenyl)methanamine (CAS No. 2098143–90–7) represents an exciting advancement in the field of medicinal chemistry. Its unique structure and promising pharmacological properties make it a valuable candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications, contributing to the advancement of treatments for various diseases.